Cas no 6300-03-4 (1-(furan-2-ylmethyl)-3-(4-phenyldiazenylphenyl)urea)

• Product Name: 1-(furan-2-ylmethyl)-3-(4-phenyldiazenylphenyl)urea
• CAS No: 6300-03-4
• MF: C₁₈H₁₆N₄O₂
• MW: 320.345243453979
• CID: 1643479
• PubChem ID: 239942
• Update Time: 2025-04-21

1-(furan-2-ylmethyl)-3-(4-phenyldiazenylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-ylmethyl)-3-(4-phenyldiazenylphenyl)urea
• 1-(furan-2-ylmethyl)-3-{4-[(e)-phenyldiazenyl]phenyl}urea
• NSC45746
• AC1Q5P0G
• AC1L643T
• CTK5B6994
• KST-1A9685
• AR-1B3008
• NSC-45746
• 1-(furan-2-ylmethyl)-3-{4-[(e)-phenyldiazenyl]phenyl}urea; NSC45746; AC1Q5P0G; AC1L643T; CTK5B6994; KST-1A9685; AR-1B3008; NSC-45746;
• AKOS008640501
• DTXSID90286432
• DS-007977
• 6300-03-4
• 1-(2-furylmethyl)-3-(4-phenyldiazenylphenyl)urea

• Inchi： 1S/C18H16N4O2/c23-18(19-13-17-7-4-12-24-17)20-14-8-10-16(11-9-14)22-21-15-5-2-1-3-6-15/h1-12H,13H2,(H2,19,20,23)/b22-21+
• InChI Key： XBOKFHURBRUDMB-QURGRASLSA-N
• SMILES： O1C=CC=C1CNC(NC1C=CC(=CC=1)/N=N/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 320.12748
• Monoisotopic Mass: 320.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 490.4°C at 760 mmHg
• Flash Point: 250.4°C
• Refractive Index: 1.63
• PSA: 78.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes